Cas no 898407-37-9 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide
• CAS No: 898407-37-9
• MF: C₂₁H₂₆N₂OS
• MW: 354.508944034576
• CID: 5481984
• Update Time: 2025-06-13

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-thienyl)ethyl]-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide

• InChI Key： NHHBUFIBIRHIKR-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N2C3=C(C=CC=C3)CC2)C2SC=CC=2)=O)CCCCC1

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide (CAS No. 898407-37-9): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide (CAS No. 898407-37-9) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of indole and thiophene, two heterocyclic compounds known for their biological activities. The unique structural features of this molecule make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide consists of a cyclohexane ring attached to an amide group, which is further substituted with a 2,3-dihydroindole moiety and a thiophene ring. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for research.

Recent studies have highlighted the potential of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways and are often implicated in the development of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines and chemokines, making it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and stability in physiological conditions make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylcyclohexanecarboxamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

The synthesis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-y l)ethylcyclohexanecarboxamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Various synthetic routes have been developed to optimize the production process, making it feasible for large-scale manufacturing if the compound progresses through clinical trials successfully.

In conclusion, N-2-(2,3-dihydro-H-indol-l yl)-l -(thiophen-l -y l )ethylcyclohexanecarboxamide (CAS No. 898407 - 37 - 9) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.